Cas no 1261880-75-4 (3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl)

• Product Name: 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl
• CAS No: 1261880-75-4
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4990655
• Update Time: 2025-06-11

3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7O/c15-12-7-9(4-5-11(12)13(16,17)18)8-2-1-3-10(6-8)22-14(19,20)21/h1-7H
• InChI Key： XMQCFPHEXOBKEZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl is a highly specialized organic compound with the CAS number 1261880-75-4. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields, including materials science, pharmaceuticals, and electronics.

The molecular structure of 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl consists of two phenyl rings connected by a single bond, with specific substituents attached to each ring. The substituents include a fluorine atom at the 3-position of one ring, a trifluoromethoxy group (-OCF₃) at the 3'-position of the other ring, and a trifluoromethyl group (-CF₃) at the 4-position of one ring. These substituents significantly influence the compound's electronic properties, making it an interesting candidate for advanced materials research.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in the development of high-performance organic semiconductors. The presence of electron-withdrawing groups like -CF₃ and -OCF₃ in 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl enhances its electron-deficient nature, which is crucial for applications in organic field-effect transistors (OFETs) and other electronic devices. Researchers have demonstrated that this compound exhibits excellent charge transport properties, making it a promising material for next-generation electronic applications.

In addition to its electronic properties, 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl has shown potential in pharmaceutical research. The unique combination of fluorinated substituents may confer bioactivity, particularly in targeting specific biological pathways or enzymes. Recent studies have explored its potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods require precise control over reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize the synthesis route for this compound.

From an environmental perspective, understanding the fate and behavior of CAS No. 1261880-75-4 in various ecosystems is essential for its safe handling and application. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term environmental impact.

In conclusion, 3-Fluoro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS No. 1261880-75-4) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure and properties make it a valuable subject for ongoing research and development efforts across academia and industry.